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Compound of Interest

Compound Name: Buntanetap Tartrate

Cat. No.: B12366244 Get Quote

These guidelines are intended for researchers, scientists, and drug development professionals

for the preparation of Buntanetap Tartrate stock solutions for experimental use.

Introduction
Buntanetap Tartrate, also known as ANVS401 or Posiphen Tartrate, is a small molecule

inhibitor of the translation of multiple neurotoxic proteins, including amyloid precursor protein

(APP), α-synuclein (αSYN), and huntingtin (HTT).[1][2] It is under investigation for the

treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.[1][3]

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results. This document provides detailed protocols for preparing

Buntanetap Tartrate solutions for both in vitro and in vivo applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Buntanetap Tartrate is provided in

the table below. This information is essential for accurate calculation of concentrations and for

understanding the compound's solubility characteristics.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12366244?utm_src=pdf-interest
https://www.benchchem.com/product/b12366244?utm_src=pdf-body
https://www.benchchem.com/product/b12366244?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-16009B/Buntanetap-L-Tartrate-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/buntanetap-l-tartrate.html
https://file.medchemexpress.com/batch_PDF/HY-16009B/Buntanetap-L-Tartrate-DataSheet-MedChemExpress.pdf
https://www.alzforum.org/therapeutics/buntanetap
https://www.benchchem.com/product/b12366244?utm_src=pdf-body
https://www.benchchem.com/product/b12366244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 865795-23-9 [1][4]

Molecular Formula C₂₄H₂₉N₃O₈ [1][4][5]

Molecular Weight 487.50 g/mol [1][4][5]

Solubility in DMSO (in vitro) 100 mg/mL (205.13 mM) [1]

Solubility (in vivo vehicle 1)

≥ 2.5 mg/mL (5.13 mM) in 10%

DMSO + 40% PEG300 + 5%

Tween-80 + 45% saline

[1]

Solubility (in vivo vehicle 2)

≥ 2.5 mg/mL (5.13 mM) in 10%

DMSO + 90% (20% SBE-β-CD

in saline)

[1]

Solubility (in vivo vehicle 3)
≥ 2.5 mg/mL (5.13 mM) in 10%

DMSO + 90% corn oil
[1]

Experimental Protocols
Buntanetap Tartrate powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile deionized water or phosphate-buffered saline (PBS)

PEG300, Tween-80, saline, corn oil, SBE-β-CD (for in vivo studies)

Analytical balance

Vortex mixer

Ultrasonic bath (recommended for high concentrations)

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

The general workflow for preparing Buntanetap Tartrate stock solutions is outlined in the

diagram below.
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Preparation Phase

Dissolution Phase

Storage Phase

1. Weigh Buntanetap Tartrate

2. Select Solvent
(e.g., DMSO)

3. Calculate Required
Solvent Volume

4. Add Solvent to Powder

5. Mix Thoroughly
(Vortex/Sonicate)

6. Ensure Complete
Dissolution

7. Aliquot into Vials

8. Store at Recommended
Temperature (-20°C or -80°C)

 

In Vivo Formulation Workflow (2.5 mg/mL)

Start: Weigh 2.5 mg
Buntanetap Tartrate

1. Dissolve in 100 µL DMSO

2. Add 400 µL PEG300
and Vortex

3. Add 50 µL Tween-80
and Vortex

4. Add 450 µL Saline
and Vortex

End: Clear 2.5 mg/mL Solution
(Ready for use)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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